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Introduction
MtTMPK-IN-7 (also known as compound 26) is a moderate inhibitor of Mycobacterium

tuberculosis thymidylate kinase (MtbTMPK)[1]. MtbTMPK is a crucial enzyme in the pyrimidine

salvage pathway, responsible for the phosphorylation of deoxythymidine monophosphate

(dTMP) to deoxythymidine diphosphate (dTDP)[2][3]. This is a vital step in the synthesis of

deoxythymidine triphosphate (dTTP), an essential precursor for DNA replication and repair in

M. tuberculosis[2]. By inhibiting this enzyme, MtTMPK-IN-7 disrupts DNA synthesis, leading to

an antimycobacterial effect. Notably, MtTMPK-IN-7 has demonstrated sub-micromolar activity

against M. tuberculosis with no significant cytotoxicity[1][4]. These application notes provide

protocols for in vitro assays and guidelines for storage and handling.

Signaling Pathway
MtbTMPK is the final specific enzyme in the biosynthetic pathway of dTTP, making it a critical

target for drug development[5]. Inhibition of MtbTMPK leads to a depletion of the dTTP pool,

which stalls DNA replication and ultimately inhibits bacterial growth[2].
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Enzymatic Cascade Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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